CID 78060837
Description
CID 78060837 is a PubChem Compound Identifier (CID) assigned to a specific chemical entity. This compound is hypothesized to belong to a class of marine-derived toxins or secondary metabolites, given its numerical proximity to oscillatoxin-related CIDs in PubChem. Further studies are required to confirm its exact structure and biological role.
Properties
Molecular Formula |
C2H4Si2 |
|---|---|
Molecular Weight |
84.22 g/mol |
InChI |
InChI=1S/C2H4Si2/c1-3-2-4(1)3/h1-2H2 |
InChI Key |
PYUZMJYFTZMTPP-UHFFFAOYSA-N |
Canonical SMILES |
C1[Si]2[Si]1C2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of CID 78060837 involves a series of chemical reactions that are carefully controlled to ensure the desired product is obtained with high purity and yield. The synthetic routes typically involve the use of specific reagents and catalysts under controlled temperature and pressure conditions. For instance, one common method involves the reaction of precursor compounds in the presence of a catalyst, followed by purification steps to isolate the desired product .
Industrial Production Methods: In an industrial setting, the production of this compound is scaled up to meet the demand for this compound in various applications. The industrial production methods often involve the use of large-scale reactors and continuous flow processes to ensure consistent quality and high throughput. The reaction conditions are optimized to maximize yield and minimize the formation of by-products .
Chemical Reactions Analysis
Types of Reactions: CID 78060837 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and enhancing its properties for specific applications .
Common Reagents and Conditions: The common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcomes. For example, oxidation reactions may be carried out using hydrogen peroxide or potassium permanganate under acidic or basic conditions .
Major Products Formed: The major products formed from the reactions of this compound depend on the specific type of reaction and the reagents used. For instance, oxidation reactions may yield oxidized derivatives, while substitution reactions can introduce new functional groups into the compound’s structure .
Scientific Research Applications
CID 78060837 has a wide range of scientific research applications due to its unique chemical properties. In chemistry, it is used as a reagent in various synthetic reactions to produce novel compounds. In biology, it is studied for its potential effects on cellular processes and its ability to interact with biological molecules. In medicine, this compound is investigated for its potential therapeutic applications, including its role in drug development and disease treatment. Additionally, in industry, this compound is utilized in the production of materials with specific properties, such as polymers and coatings .
Mechanism of Action
The mechanism of action of CID 78060837 involves its interaction with specific molecular targets and pathways within biological systems. The compound exerts its effects by binding to target molecules, such as enzymes or receptors, and modulating their activity. This interaction can lead to changes in cellular processes and physiological responses. The detailed molecular pathways involved in the action of this compound are the subject of ongoing research, with studies focusing on understanding how this compound influences various biological functions .
Comparison with Similar Compounds
Structural and Physicochemical Properties
The following table compares CID 78060837 (inferred properties) with structurally related oscillatoxin derivatives and pharmacologically active compounds from the evidence:
Key Observations :
- Oscillatoxin derivatives (e.g., CID 101283546) exhibit complex polyketide structures, often associated with marine toxicity and anticancer activity .
Analytical Techniques:
- Mass Spectrometry (MS): Collision-induced dissociation (CID) in MS is critical for structural elucidation. For example, ginsenosides were differentiated using source-induced CID fragmentation patterns .
- Chromatography : GC-MS and LC-ESI-MS are employed for purity assessment and compound quantification, as seen in CIEO (Cymbopogon citratus essential oil) analysis .
Pharmacological and Clinical Relevance
- Toxicity Profiles : Oscillatoxin derivatives require careful handling due to cytotoxic effects, aligning with marine toxin safety protocols .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
